1,3-Dimethyl-n-[(1-methyl-1h-pyrazol-4-yl)methyl]-1h-pyrazol-5-amine

• Molecular Formula: C10H15N5
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 2,5-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]pyrazol-3-amine
• InChI: InChI=1S/C10H15N5/c1-8-4-10(15(3)13-8)11-5-9-6-12-14(2)7-9/h4,6-7,11H,5H2,1-3H3
• InChI Key: QHZSTQTXFHGAED-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NCC2=CN(N=C2)C)C

Description

1,3-Dimethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-5-amine is a pyrazole-based amine derivative with a bifunctional structure, featuring two pyrazole rings interconnected via a methylene group. Its synthesis involves multi-step reactions, including acetylation, methylation, and hydrolysis, as demonstrated in the preparation of analogous compounds such as N,1,3-trimethyl-1H-pyrazol-5-amine (compound 15 in ) . The compound’s structure includes a 1,3-dimethylpyrazole core and a 1-methylpyrazole substituent, which may influence its physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Dimethyl-n-[(1-methyl-1h-pyrazol-4-yl)methyl]-1h-pyrazol-5-amine typically involves the reaction of 1-methyl-1h-pyrazole-4-carbaldehyde with 1,3-dimethyl-1h-pyrazol-5-amine under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate, and a suitable solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is stirred at room temperature or slightly elevated temperatures until the desired product is formed .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethyl-n-[(1-methyl-1h-pyrazol-4-yl)methyl]-1h-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles like halides or amines.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halides or amines in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

1,3-Dimethyl-n-[(1-methyl-1h-pyrazol-4-yl)methyl]-1h-pyrazol-5-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, analgesic, and anticancer activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1,3-Dimethyl-n-[(1-methyl-1h-pyrazol-4-yl)methyl]-1h-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. This interaction can lead to various biological effects, such as anti-inflammatory or anticancer activities. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is part of a broader class of pyrazole amines, differing from analogs in substituent patterns, molecular weight, and synthetic pathways. Below is a detailed comparison with key structural analogs:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Features	CAS/References
1,3-Dimethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-5-amine	C10H16N6	220.28	- 1,3-dimethylpyrazole core - 1-methylpyrazole-4-ylmethyl group	Bifunctional pyrazole; potential for hydrogen bonding via NH group	Not explicitly listed; analogs in
4-Methyl-1-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-5-amine	C9H13N5	191.24	- 4-methylpyrazole core - 1-methylpyrazole-4-ylmethyl group	Reduced steric bulk compared to 1,3-dimethyl analog	1152502-18-5
3-Methyl-1-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-5-amine	C9H13N5	191.24	- 3-methylpyrazole core - 1-methylpyrazole-4-ylmethyl group	Positional isomer; altered electronic properties	1250823-58-5
N-Methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]amine	C6H11N3	125.17	- Single pyrazole ring - N-methylamine substituent	Simplified structure; lower molecular weight	179873-43-9
1-(4-Chloro-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine	C6H11ClN3	160.63	- Chloro-substituted pyrazole - N-methylmethanamine group	Enhanced electrophilicity due to Cl substituent	1002032-44-1

Structural and Electronic Differences

• Electron-Withdrawing Groups: Chloro-substituted analogs (e.g., 1002032-44-1) exhibit higher polarity and reactivity compared to the non-halogenated target compound .
• Bifunctional vs. Monofunctional: The target compound’s dual pyrazole system contrasts with simpler amines like N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]amine (179873-43-9), which lack a second pyrazole ring, reducing hydrogen-bonding capacity .

Research Findings and Implications

• Inhibitory Activity: Pyrazole amines with substituents in the 3-position (e.g., 1,3-dimethyl groups) show enhanced thrombin inhibitory activity compared to unsubstituted analogs, as noted in .
• Thermal Stability : Methylated pyrazoles (e.g., 1,3-dimethyl derivatives) exhibit higher thermal stability than chloro-substituted analogs, as inferred from melting points in and .
• Synthetic Yields : Methylation steps (e.g., using CH₃I in acetone) yield ~46–70% for pyrazole amines (), whereas halogenation steps for chloro-analogs achieve ~82% yields () .

Biological Activity

1,3-Dimethyl-n-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-5-amine, a pyrazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anticancer and anti-inflammatory applications. This article aims to explore the compound's biological activity through various studies, including its synthesis, mechanisms of action, and efficacy against different cancer cell lines.

Chemical Structure and Properties

The molecular formula of the compound is $C_9H_{13}N_5$ with a molecular weight of 191.23 g/mol. The structure features a pyrazole core which is known for its diverse biological properties.

Biological Activity Overview

Research has indicated that pyrazole derivatives exhibit significant biological activities, particularly in anticancer treatments. The following sections detail specific findings related to the biological activity of 1,3-Dimethyl-n-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-5-amine.

In Vitro Studies

A study published in ACS Omega evaluated the anticancer properties of various pyrazole derivatives, including those similar to 1,3-Dimethyl-n-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-5-amine. The results showed that compounds containing the 1H-pyrazole structure could inhibit the growth of multiple cancer cell lines:

Cell Line	IC50 (µM)	Activity
MDA-MB-231 (Breast)	3.79	Significant antiproliferative effect
HepG2 (Liver)	12.50	Moderate inhibition
A549 (Lung)	42.30	Lower activity

These findings suggest that the compound may have potential as an anticancer agent, particularly against breast and liver cancers .

The mechanism by which pyrazole derivatives exert their anticancer effects often involves the inhibition of key signaling pathways and enzymes associated with cancer cell proliferation. For instance, some studies indicate that these compounds can inhibit tubulin polymerization, thereby disrupting microtubule dynamics essential for mitosis . This action is similar to that of known chemotherapeutic agents like combretastatin A4.

Anti-inflammatory Activity

In addition to anticancer properties, pyrazole derivatives have been studied for their anti-inflammatory effects. Research indicates that certain pyrazole compounds can inhibit pro-inflammatory cytokines and enzymes such as COX-2:

Activity	Effect
COX-2 Inhibition	Reduces inflammation in models
Cytokine Suppression	Lowers levels of TNF-alpha and IL-6

These anti-inflammatory properties suggest potential therapeutic applications in treating inflammatory diseases .

Study on Pyrazole Derivatives

A comprehensive study evaluated a series of pyrazole derivatives for their antiproliferative activity against various cancer cell lines. Among these, several compounds exhibited promising results:

Compound	Cell Line	IC50 (µM)
Compound A	A549	26
Compound B	MCF7	49.85
Compound C	HepG2	0.30

These results highlight the potential of modifying pyrazole structures to enhance anticancer efficacy .